Cas no 2172135-53-2 (2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2172135-53-2
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 5761934
• PubChem ID: 165745420
• Update Time: 2025-06-23

2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172135-53-2
• 2-{[(benzyloxy)carbonyl]amino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid
• EN300-1458516
• 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C15H14N2O4S/c18-13(19)11-12(10-6-7-10)22-14(16-11)17-15(20)21-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,18,19)(H,16,17,20)
• InChI Key： RQTPPTHRYFZFRF-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(C(=O)O)=C1C1CC1

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid (CAS No. 2172135-53-2)

2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2172135-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a cyclopropyl substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The thiazole core of this compound is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the cyclopropyl group at the 5-position of the thiazole ring enhances the molecule's binding affinity to certain biological targets, making it an attractive scaffold for drug design. Additionally, the benzyloxy carbonyl (Boc) group serves as a protective moiety in peptide synthesis and can be selectively removed under specific conditions, facilitating its use in multi-step synthetic pathways.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds with enhanced pharmacological profiles. The combination of the benzyloxy carbonylamino functional group and the cyclopropyl side chain in 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid positions it as a versatile intermediate for synthesizing more complex molecules. This compound has been explored in several preclinical studies as a potential lead for therapeutic agents targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Thiazole derivatives have shown promise in mitigating neurodegenerative diseases by inhibiting oxidative stress and modulating inflammatory pathways. The structural motif of 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid aligns well with known pharmacological targets involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that analogs of this compound exhibit significant neuroprotective effects in vitro and in animal models.

The synthetic utility of this compound cannot be overstated. The presence of the Boc-protected amino group allows for easy incorporation into peptide chains during solid-phase peptide synthesis (SPPS). This feature makes it particularly valuable for researchers working on peptidomimetics and protein-protein interaction inhibitors. Furthermore, the cyclopropyl group can serve as a handle for further derivatization via cross-coupling reactions, enabling the construction of more intricate molecular architectures.

Recent advancements in computational chemistry have also highlighted the potential of 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid as a hit compound. High-throughput virtual screening (HTVS) studies have identified this molecule as a strong candidate for further optimization based on its binding affinity to various enzyme targets. The combination of experimental validation and computational modeling suggests that this compound could be a valuable asset in drug discovery pipelines targeting metabolic disorders and cancer.

The pharmacokinetic profile of this compound is another area of interest. Initial pharmacokinetic studies indicate that it exhibits moderate solubility in water and favorable oral bioavailability. These properties are critical for ensuring that the compound reaches its target site effectively within an organism. Additionally, the stability of the Boc group under physiological conditions suggests that it could be suitable for formulation into oral or injectable dosage forms.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-cyclopropyl-1,3-thiazole-4-carboxylic acid (CAS No. 2172135-53-2) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new biological functions associated with thiazole derivatives, compounds like this one are poised to play a pivotal role in addressing some of today's most pressing medical challenges.